Cas no 937-28-0 (Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans-
• CAS No: 937-28-0
• MF: C₈H₁₄O₃
• CID: 1981550
• Update Time: 2025-05-22

Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans-

Comprehensive Guide to Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- (CAS 937-28-0): Properties, Applications, and Market Insights

Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- (CAS 937-28-0) is a specialized organic compound with a unique structural configuration. This hydroxy-methyl-substituted cyclohexanecarboxylic acid derivative has gained significant attention in pharmaceutical and fine chemical industries due to its stereospecific properties. The trans- configuration of this molecule plays a crucial role in its biological activity and chemical reactivity, making it valuable for various synthetic applications.

The compound's molecular structure features a cyclohexane ring with both carboxylic acid and hydroxy-methyl functional groups in specific spatial orientations. This arrangement contributes to its distinct physicochemical properties, including moderate water solubility and specific optical rotation characteristics. Researchers particularly value 4-hydroxy-4-methyl-trans-cyclohexanecarboxylic acid for its potential as a chiral building block in asymmetric synthesis.

In pharmaceutical applications, Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- serves as an important intermediate for drug development. Its structural features make it suitable for creating bioactive molecules with improved pharmacokinetic profiles. Recent studies have explored its use in developing novel anti-inflammatory agents and central nervous system modulators, addressing current healthcare challenges in pain management and neurological disorders.

The compound's stability under various conditions makes it valuable for industrial applications beyond pharmaceuticals. In the fragrance industry, derivatives of trans-4-hydroxy-4-methylcyclohexanecarboxylic acid contribute to long-lasting scent profiles in premium perfumes. The material science sector utilizes this compound in polymer modification, where its functional groups can participate in cross-linking reactions to enhance material properties.

Market trends show growing demand for chiral cyclohexane derivatives like CAS 937-28-0, driven by the pharmaceutical industry's need for enantiomerically pure compounds. Manufacturers are developing more efficient synthetic routes to meet this demand while maintaining high purity standards. Current production methods emphasize green chemistry principles, addressing environmental concerns in chemical synthesis.

Quality control for Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure the compound's stereochemical purity and chemical identity. These rigorous quality standards make it suitable for high-value applications where precise molecular characteristics are essential.

Storage and handling recommendations for this compound emphasize protection from moisture and extreme temperatures to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with 4-hydroxy-4-methyl-trans-cyclohexanecarboxylic acid. Material Safety Data Sheets provide detailed guidance for safe handling procedures in industrial and research settings.

Recent scientific literature highlights novel applications of Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- in medicinal chemistry. Researchers are investigating its potential as a scaffold for developing new antimicrobial agents, responding to the global challenge of antibiotic resistance. The compound's structural flexibility allows for various modifications while maintaining desirable pharmacological properties.

Regulatory status for CAS 937-28-0 varies by region and application. Manufacturers and users should consult current regulations regarding its use in specific industries. The compound's approval status for pharmaceutical applications depends on thorough evaluation of its safety profile and metabolic characteristics in biological systems.

Future research directions for trans-4-hydroxy-4-methylcyclohexanecarboxylic acid include exploring its potential in sustainable chemistry applications. Scientists are investigating its role in biodegradable materials and as a platform for developing environmentally friendly chemical processes. These developments align with growing industry emphasis on green chemistry and sustainable manufacturing practices.

For researchers and industry professionals seeking high-quality Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans-, several reputable suppliers offer the compound in various purity grades and quantities. Technical specifications typically include detailed information about optical purity, chemical purity, and residual solvent content to ensure suitability for specific applications.

Analytical challenges associated with this compound include precise stereochemical characterization and quantification of potential impurities. Advanced chromatographic techniques coupled with mass spectrometry have become standard for quality assessment of 4-hydroxy-4-methyl-trans-cyclohexanecarboxylic acid. These methods provide the sensitivity and specificity required for pharmaceutical-grade materials.

The global market for chiral building blocks like CAS 937-28-0 continues to expand, driven by demand from the pharmaceutical and specialty chemicals sectors. Market analysts project steady growth in this segment, particularly in regions with strong pharmaceutical manufacturing capabilities. Pricing trends reflect the compound's specialized nature and the complexity of its production process.

Comparative studies of Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- with similar compounds highlight its unique advantages in synthetic applications. The specific spatial arrangement of its functional groups offers distinct reactivity patterns that can be exploited in complex molecular constructions. These characteristics make it particularly valuable for creating structurally diverse compounds with precise stereochemical requirements.

Environmental considerations for CAS 937-28-0 include proper waste management and disposal procedures. While the compound demonstrates good biodegradability under appropriate conditions, industrial users should implement responsible handling practices. Life cycle assessment studies help evaluate the environmental impact of production and use processes for this chemical.

In conclusion, Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, trans- (CAS 937-28-0) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and stereochemical properties continue to inspire innovative applications in pharmaceutical development and material science. As research advances and manufacturing processes evolve, this compound is poised to play an increasingly significant role in addressing current scientific and industrial challenges.